Cas no 952867-32-2 (2-{1-2-(ethanesulfonyl)benzoylpiperidin-4-yl}-1,3-benzothiazole)

• Product Name: 2-{1-2-(ethanesulfonyl)benzoylpiperidin-4-yl}-1,3-benzothiazole
• CAS No: 952867-32-2
• MF: C₂₁H₂₂N₂O₃S₂
• MW: 414.540982723236
• CID: 5903165
• PubChem ID: 16857480
• Update Time: 2025-06-07

2-{1-2-(ethanesulfonyl)benzoylpiperidin-4-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(2-benzothiazolyl)-1-piperidinyl][2-(ethylsulfonyl)phenyl]-
• [4-(1,3-benzothiazol-2-yl)piperidin-1-yl]-(2-ethylsulfonylphenyl)methanone
• 2-{1-[2-(ethanesulfonyl)benzoyl]piperidin-4-yl}-1,3-benzothiazole
• 952867-32-2
• AKOS024650629
• F2476-0108
• (4-(benzo[d]thiazol-2-yl)piperidin-1-yl)(2-(ethylsulfonyl)phenyl)methanone
• 2-{1-2-(ethanesulfonyl)benzoylpiperidin-4-yl}-1,3-benzothiazole

• Inchi： 1S/C21H22N2O3S2/c1-2-28(25,26)19-10-6-3-7-16(19)21(24)23-13-11-15(12-14-23)20-22-17-8-4-5-9-18(17)27-20/h3-10,15H,2,11-14H2,1H3
• InChI Key： DQVJYLNYUIKRIS-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=NC3=CC=CC=C3S2)CC1)(C1=CC=CC=C1S(CC)(=O)=O)=O

Computed Properties

• Exact Mass: 414.10718492g/mol
• Monoisotopic Mass: 414.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 655.9±55.0 °C(Predicted)
• pka: 1.35±0.10(Predicted)

Additional information on 2-{1-2-(ethanesulfonyl)benzoylpiperidin-4-yl}-1,3-benzothiazole

Introduction to 2-{1-2-(ethanesulfonyl)benzoylpiperidin-4-yl}-1,3-benzothiazole (CAS No. 952867-32-2)

2-{1-2-(ethanesulfonyl)benzoylpiperidin-4-yl}-1,3-benzothiazole, identified by its Chemical Abstracts Service (CAS) number 952867-32-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole class, a heterocyclic aromatic ring system known for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a piperidine moiety linked to an ethanesulfonylbenzoyl group and a benzothiazole core, contribute to its unique chemical properties and potential therapeutic applications.

The benzothiazole scaffold is a privileged structure in drug discovery, exhibiting diverse pharmacological effects including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The introduction of the piperidine ring into the molecular framework enhances the compound's solubility and metabolic stability, making it a promising candidate for further development. Additionally, the ethanesulfonylbenzoyl substituent introduces additional functional groups that can interact with biological targets, potentially modulating enzyme activity or receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies suggest that 2-{1-2-(ethanesulfonyl)benzoylpiperidin-4-yl}-1,3-benzothiazole may exhibit inhibitory activity against certain kinases and transcription factors implicated in cancer progression. The benzothiazole core is particularly recognized for its ability to disrupt protein-protein interactions, which is a critical mechanism in many diseases.

In vitro studies have demonstrated the potential of this compound as an anti-proliferative agent. The piperidine moiety is known to stabilize the compound's bioactive conformation, while the ethanesulfonylbenzoyl group provides a hydrogen bonding network that can interact with polar residues in protein targets. These interactions are crucial for achieving high binding affinity and efficacy. Furthermore, the benzothiazole ring itself has been shown to modulate cellular signaling pathways by interfering with key enzymes involved in cell cycle regulation and apoptosis.

The synthesis of 2-{1-2-(ethanesulfonyl)benzoylpiperidin-4-yl}-1,3-benzothiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the complex heterocyclic framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound's structure.

Pharmacokinetic studies are essential for evaluating the drug-like properties of 2-{1-2-(ethanesulfonyl)benzoylpiperidin-4-yl}-1,3-benzothiazole before advancing it to clinical trials. These studies assess parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Preliminary data indicate that this compound exhibits favorable pharmacokinetic profiles, including reasonable oral bioavailability and moderate metabolic clearance rates. These findings suggest that it may be suitable for systemic administration in therapeutic settings.

The potential therapeutic applications of 2-{1-2-(ethanesulfonyl)benzoylpiperidin-4-yl}-1,3-benzothiazole are broad-ranging. Given its structural similarity to known bioactive molecules, it may serve as a lead compound for developing novel treatments against various diseases. For instance, its inhibitory activity against kinases could make it valuable in oncology research. Additionally, its anti-inflammatory properties may be exploited in treating chronic inflammatory disorders such as rheumatoid arthritis or inflammatory bowel disease.

Recent research has also explored the role of benzothiazole derivatives in neurodegenerative diseases. The ability of this compound to modulate protein aggregation and oxidative stress makes it a candidate for addressing conditions like Alzheimer's disease or Parkinson's disease. Further investigation into its neuroprotective effects could open new avenues for therapeutic intervention.

The development of 2-{1-2-(ethanesulfonyl)benzoylpiperidin-4-yl}-1,3-benzothiazole is still in its early stages, but preliminary findings are encouraging. Future studies will focus on optimizing its chemical structure to enhance potency and selectivity while minimizing side effects. Collaborative efforts between synthetic chemists and biologists will be crucial in unraveling its full pharmacological potential.

In conclusion,2-{1-2-(ethanesulfonyl)benzoylpiperidin-4-yl}-1,3-benzothiazole (CAS No. 952867-32-2) represents a promising candidate for drug discovery due to its unique structural features and demonstrated biological activities. Its potential applications span multiple therapeutic areas, making it an attractive target for further research and development. As our understanding of molecular interactions continues to evolve，this compound is poised to play a significant role in advancing pharmaceutical innovation.